Cas no 899957-41-6 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide
• CAS No: 899957-41-6
• MF: C₂₇H₃₀N₄O₂
• MW: 442.552706241608
• CID: 5490077
• Update Time: 2025-10-30

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(3-methylphenyl)oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide

• Inchi： 1S/C27H30N4O2/c1-19-7-6-9-22(17-19)29-27(33)26(32)28-18-25(21-11-13-23(14-12-21)30(2)3)31-16-15-20-8-4-5-10-24(20)31/h4-14,17,25H,15-16,18H2,1-3H3,(H,28,32)(H,29,33)
• InChI Key： ADDVKOZWVFZJNE-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC=CC(C)=C1)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide

N-2-(2,3-Dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 899957-41-6, known as N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes an indole moiety, a dimethylamino group, and a substituted ethanediamide backbone. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide as a bioactive compound. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anticancer drug development.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(3-methylphenyl)ethanediamide involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the indole ring system, the introduction of the dimethylamino group, and the coupling reaction to form the ethanediamide backbone. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Preclinical studies have shown that N'- (3-methylphenyl) substituent significantly influences the molecule's absorption, distribution, metabolism, and excretion (ADME) properties. This insight is crucial for optimizing drug delivery systems and enhancing bioavailability. Furthermore, the presence of the dimethylamino group contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

In terms of applications, N'- (3-methylphenyl) derivatives like this compound are being explored for their potential in treating neurodegenerative diseases. A 2023 research article in *Nature Communications* reported that this class of compounds can modulate key pathways involved in Alzheimer's disease progression. Specifically, they demonstrated neuroprotective effects in vitro by reducing amyloid-beta aggregation and mitigating oxidative stress.

The structural versatility of N'- (3-methylphenyl) compounds also makes them valuable tools in chemical biology. Scientists are using these molecules as probes to study complex biological systems and uncover novel therapeutic targets. For example, a recent study utilized this compound to map protein-protein interaction networks in cancer cells, providing new insights into disease mechanisms.

Looking ahead, the development of N'- (3-methylphenyl) derivatives like CAS No. 899957-41-6 holds immense promise for advancing personalized medicine. By leveraging cutting-edge technologies such as artificial intelligence and machine learning, researchers can optimize these compounds for specific patient populations. This approach not only enhances therapeutic efficacy but also minimizes adverse effects.

In conclusion, N'- (3-methylphenyl) compounds represent a frontier in chemical innovation with broad implications across multiple disciplines. As research continues to uncover their potential applications and mechanisms of action, they are poised to play a pivotal role in shaping future medical treatments and diagnostic tools.